Cas no 78827-85-7 (1H-Indole, 1-acetyl-5-methyl-)

• Product Name: 1H-Indole, 1-acetyl-5-methyl-
• CAS No: 78827-85-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 533817
• PubChem ID: 13558034
• Update Time: 2025-04-19

1H-Indole, 1-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-acetyl-5-methyl-
• 1-(5-methylindol-1-yl)ethanone
• DTXSID60543827
• 78827-85-7
• SCHEMBL10837082
• 1-(5-Methyl-1H-indol-1-yl)ethan-1-one

• Inchi： 1S/C11H11NO/c1-8-3-4-11-10(7-8)5-6-12(11)9(2)13/h3-7H,1-2H3
• InChI Key： XOEOBALOPJFJOV-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22Ų